![molecular formula C14H9Cl2F4N3O B2844878 N-(3,4-dichlorophenyl)-2-(2,3,5,6-tetrafluoro-4-methylphenyl)-1-hydrazinecarboxamide CAS No. 1024357-21-8](/img/structure/B2844878.png)
N-(3,4-dichlorophenyl)-2-(2,3,5,6-tetrafluoro-4-methylphenyl)-1-hydrazinecarboxamide
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Description
N-(3,4-dichlorophenyl)-2-(2,3,5,6-tetrafluoro-4-methylphenyl)-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C14H9Cl2F4N3O and its molecular weight is 382.14. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antipathogenic Activity
Research has developed acylthioureas with significant antipathogenic activities, especially against Pseudomonas aeruginosa and Staphylococcus aureus strains. These compounds are synthesized and characterized by their interaction with bacterial cells, demonstrating potential as novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Structural Analysis
Structural analysis of related compounds, such as N-[2-({[1-(4-Chlorophenyl)-1H-pyrazol-3-yl]oxy}methyl)phenyl]-N-methoxyhydrazinecarboxamide, has been carried out to understand the molecular configuration and its implications on potential applications. The study details the crystal structure, providing insights into molecular interactions and potential for further functionalization (Kant, Gupta, Kapoor, Shripanavar, & Banerjee, 2012).
Antimicrobial Activity
A series of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives have been synthesized, displaying promising antimicrobial activities. The presence of specific functional groups on the phenyl ring significantly influences the antibacterial and antifungal properties, highlighting the importance of structural variations in developing effective antimicrobial agents (Ahsan, Amir, Bakht, Samy, Hasan, & Nomani, 2016).
Electrosynthetic Applications
Studies have also focused on the synthesis of fluorinated pyrazoles as building blocks in medicinal chemistry, utilizing specific fluorination techniques. This research underlines the role of functionalized pyrazoles in drug development and other chemical synthesis applications (Surmont, Verniest, De Schrijver, Thuring, ten Holte, Deroose, & de Kimpe, 2011).
Material Science
In the realm of materials science, research has developed highly stable anodic electrochromic aromatic polyamides containing specific moieties. These studies contribute to the development of new materials with potential applications in electrochromic devices, highlighting the diverse applications of chemical compounds in technological advancements (Liou & Chang, 2008).
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-(2,3,5,6-tetrafluoro-4-methylanilino)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2F4N3O/c1-5-9(17)11(19)13(12(20)10(5)18)22-23-14(24)21-6-2-3-7(15)8(16)4-6/h2-4,22H,1H3,(H2,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKPJDCPKMDCEQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1F)F)NNC(=O)NC2=CC(=C(C=C2)Cl)Cl)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2F4N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.